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Compound of Interest

Compound Name: ZK824190 hydrochloride

Cat. No.: B10829437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available information regarding the storage

and stability of ZK824190 hydrochloride. As of December 2025, detailed quantitative stability

studies, forced degradation pathways, and specific validated analytical methods for ZK824190
hydrochloride are not extensively published in the public domain. The information herein is

intended for research guidance and is compiled from supplier data sheets and general

chemical knowledge. Researchers should conduct their own stability assessments for specific

formulations and applications.

Introduction
ZK824190 hydrochloride is a selective, orally active inhibitor of the urokinase-type

plasminogen activator (uPA).[1][2][3][4] It also demonstrates inhibitory activity against tissue-

type plasminogen activator (tPA) and plasmin at higher concentrations.[1][2][4] Its role as a

potential therapeutic agent, particularly in studies related to multiple sclerosis, necessitates a

thorough understanding of its chemical stability and optimal storage conditions to ensure its

integrity and activity for research and development purposes.[1][2][3][4] The hydrochloride salt

form is noted to generally possess enhanced water solubility and stability compared to its free

base form.[3]
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Proper storage is critical to maintain the chemical and physical integrity of ZK824190
hydrochloride. The following tables summarize the recommended storage conditions based

on available supplier data.

Table 2.1: Storage of Solid (Powder) ZK824190
Hydrochloride

Condition Temperature Duration Source(s)

General Storage
Cool, dry, well-

ventilated
Not Specified [5]

Long-term -20°C Not Specified

Alternative Long-term -20°C 3 years

Alternative Mid-term 4°C 2 years

Table 2.2: Storage of ZK824190 Hydrochloride in
Solution

Solvent Temperature Duration
Recommendati
ons

Source(s)

Various -80°C 6 months
Sealed, away

from moisture

Various -20°C 1 month
Sealed, away

from moisture

Note: For solutions, it is highly recommended to prepare aliquots to avoid repeated freeze-thaw

cycles, which can accelerate degradation. For in vivo experiments, freshly prepared solutions

are advised.[3]

Stability Profile
A comprehensive, publicly available stability profile for ZK824190 hydrochloride is limited. A

manufacturer's Safety Data Sheet (SDS) explicitly states "no data available" for chemical

stability, reactivity, conditions to avoid, incompatible materials, and hazardous decomposition
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products.[5] This indicates that detailed stability-indicating assays and forced degradation

studies have not been published.

The diagram below illustrates the general factors that can influence the stability of a chemical

compound like ZK824190 hydrochloride.
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Caption: Factors Affecting ZK824190 HCl Stability.

General Experimental Protocol for Stability
Assessment
While a specific, validated stability-indicating method for ZK824190 hydrochloride is not

publicly documented, a general workflow for assessing the stability of a new chemical entity is
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outlined below. This protocol is for informational purposes and would require optimization and

validation for ZK824190 hydrochloride.

Objective
To evaluate the stability of ZK824190 hydrochloride under various stress conditions (e.g.,

heat, humidity, light, acid/base hydrolysis, oxidation) to identify potential degradation products

and establish a stability profile.

Materials
ZK824190 hydrochloride reference standard

High-purity solvents (e.g., acetonitrile, methanol, water)

Forced degradation reagents (e.g., HCl, NaOH, H₂O₂)

Analytical instrumentation (e.g., HPLC-UV, LC-MS)

Controlled environment chambers (for temperature, humidity, and light)

General Workflow Diagram
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Caption: Generalized Workflow for a Forced Degradation Study.

Mechanism of Action: uPA Signaling Pathway
Inhibition
ZK824190 hydrochloride functions by inhibiting the enzymatic activity of urokinase-type

plasminogen activator (uPA). uPA is a serine protease that converts the zymogen plasminogen

into the active protease plasmin. Plasmin, in turn, degrades components of the extracellular

matrix (ECM), a process involved in cell migration and tissue remodeling, which is implicated in

the pathology of diseases like multiple sclerosis.
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The diagram below illustrates the simplified signaling pathway and the point of inhibition by

ZK824190 hydrochloride.

uPA
(Urokinase-type

Plasminogen Activator)

Plasmin
(Active)

Activates

Plasminogen
(Inactive)

ECM Degradation &
Cell Migration

Promotes

Extracellular Matrix
(ECM)

ZK824190 HCl

Inhibits

Click to download full resolution via product page

Caption: Inhibition of the uPA Pathway by ZK824190 HCl.

Conclusion
While ZK824190 hydrochloride is a valuable tool for research, comprehensive public data on

its stability is lacking. The general recommendation is to store the solid compound under cold

(-20°C), dry conditions and to use solutions promptly, avoiding multiple freeze-thaw cycles. For

any application requiring stringent quality control, it is imperative that researchers perform their

own stability studies using validated analytical methods to ensure the integrity of the compound

in their specific formulation and experimental context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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